![molecular formula C17H11F3N4S B286874 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286874.png)
3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as MPTT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTT is a triazole-thiadiazole derivative that exhibits a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. In
Mechanism of Action
The exact mechanism of action of 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound exerts its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. This compound's anti-inflammatory activity is believed to be mediated through the inhibition of the NF-κB signaling pathway. The antimicrobial activity of this compound is thought to be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound is cytotoxic to cancer cells, inhibits the production of pro-inflammatory cytokines, and disrupts bacterial cell membranes. In vivo studies have shown that this compound exhibits antitumor activity in mouse models of breast and lung cancer. Additionally, this compound has been shown to reduce inflammation in mouse models of acute lung injury.
Advantages and Limitations for Lab Experiments
3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, this compound exhibits a range of biological activities, making it a versatile compound for studying various disease states. However, there are some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which can make it challenging to interpret results. Additionally, this compound's cytotoxicity can make it difficult to use in certain assays.
Future Directions
There are several future directions for research on 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is exploring its potential as a chemotherapeutic agent for cancer treatment. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential as an anti-inflammatory and antimicrobial agent. Furthermore, studies are needed to determine the safety and toxicity of this compound in vivo and its potential for clinical use.
Synthesis Methods
The synthesis of 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the condensation of 3-methylphenylhydrazine, 3-(trifluoromethyl)benzaldehyde, and 2-amino-5-(trifluoromethyl)-1,3,4-thiadiazole in the presence of acetic acid and glacial acetic acid. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization using ethanol.
Scientific Research Applications
3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor activity against a range of cancer cell lines, including breast, lung, and prostate cancer. This compound has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Additionally, this compound exhibits antimicrobial activity against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli.
Properties
Molecular Formula |
C17H11F3N4S |
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Molecular Weight |
360.4 g/mol |
IUPAC Name |
3-(3-methylphenyl)-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H11F3N4S/c1-10-4-2-5-11(8-10)14-21-22-16-24(14)23-15(25-16)12-6-3-7-13(9-12)17(18,19)20/h2-9H,1H3 |
InChI Key |
UHEWCAVMFKOLDD-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)C(F)(F)F |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)C(F)(F)F |
Origin of Product |
United States |
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